Cas no 329936-44-9 (2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol)
2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol Chemical and Physical Properties
Names and Identifiers
-
- 2,4-DIBROMO-6-([(4-FLUOROPHENYL)IMINO]METHYL)BENZENOL
- Phenol, 2,4-dibromo-6-[[(4-fluorophenyl)imino]methyl]-
- 2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol
-
- MDL: MFCD00121813
2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D148445-25mg |
2,4-Dibromo-6-{[(4-fluorophenyl)imino]methyl}benzenol |
329936-44-9 | 25mg |
$ 230.00 | 2022-06-02 | ||
| TRC | D148445-50mg |
2,4-Dibromo-6-{[(4-fluorophenyl)imino]methyl}benzenol |
329936-44-9 | 50mg |
$ 380.00 | 2022-06-02 | ||
| Ambeed | A898553-1g |
2,4-Dibromo-6-[(1E)-[(4-fluorophenyl)imino]methyl]phenol |
329936-44-9 | 90% | 1g |
$611.0 | 2024-04-15 | |
| abcr | AB579592-500 mg |
2,4-Dibromo-6-{[(4-fluorophenyl)imino]methyl}benzenol; . |
329936-44-9 | 500MG |
€678.60 | 2023-03-20 | ||
| abcr | AB579592-1 g |
2,4-Dibromo-6-{[(4-fluorophenyl)imino]methyl}benzenol; . |
329936-44-9 | 1g |
€1,312.80 | 2023-03-20 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00882283-1g |
2,4-Dibromo-6-[(1E)-[(4-fluorophenyl)imino]methyl]phenol |
329936-44-9 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| Key Organics Ltd | 1R-0705-1MG |
2,4-dibromo-6-{[(4-fluorophenyl)imino]methyl}benzenol |
329936-44-9 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 1R-0705-5MG |
2,4-dibromo-6-{[(4-fluorophenyl)imino]methyl}benzenol |
329936-44-9 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 1R-0705-10MG |
2,4-dibromo-6-{[(4-fluorophenyl)imino]methyl}benzenol |
329936-44-9 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 1R-0705-0.5G |
2,4-dibromo-6-{[(4-fluorophenyl)imino]methyl}benzenol |
329936-44-9 | >90% | 0.5g |
£385.00 | 2023-09-08 |
2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol
Professional Introduction to Compound with CAS No 329936-44-9 and Product Name: 2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol
The compound in question, identified by the CAS number 329936-44-9, is a highly specialized organic molecule with the product name 2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol. This compound belongs to a class of aromatic heterocycles that have garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The presence of multiple halogen atoms and a fluorophenyl group makes it a promising candidate for further chemical modifications and biological evaluations.
Recent advancements in medicinal chemistry have highlighted the importance of halogenated aromatic compounds in drug design. The bromine atoms in 2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol contribute to its reactivity, enabling various synthetic pathways that can be exploited to develop novel therapeutic agents. The fluorine substituent, on the other hand, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug development.
One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. The iminomethyl group provides a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has led to increased interest in exploring its applications in the synthesis of small-molecule drugs targeting various diseases.
In the realm of academic research, studies have begun to uncover the biological activities of related compounds. For instance, derivatives of 2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol have shown promise in inhibiting certain enzymes and receptors involved in inflammatory pathways. These findings suggest that further investigation into this compound could yield insights into new therapeutic strategies for conditions such as arthritis and other inflammatory disorders.
The synthesis of 2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol involves a series of well-established organic reactions, including bromination, condensation, and functional group transformations. The precise control over these reactions is crucial to achieving high yields and purity levels necessary for pharmaceutical applications. Researchers have employed various catalytic systems and reaction conditions to optimize the synthesis process, ensuring that the final product meets stringent quality standards.
From a computational chemistry perspective, the molecular structure of 2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol has been extensively studied using advanced modeling techniques. These studies have provided valuable insights into its electronic properties, solubility characteristics, and potential interactions with biological targets. Such data is instrumental in guiding experimental design and predicting the behavior of the compound in different environments.
The pharmacokinetic properties of this compound are also under scrutiny. Preliminary studies suggest that it exhibits good oral bioavailability and moderate tissue distribution upon administration. These findings are encouraging for further development as they indicate that the compound may reach its target sites effectively within an organism.
Another area of interest is the potential toxicity profile of 2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol. While initial toxicological assessments have not revealed any significant concerns at moderate doses, more comprehensive studies are needed to fully understand its safety profile. These assessments will include evaluations of acute toxicity, chronic exposure effects, and potential long-term health risks.
The role of this compound in drug discovery extends beyond its use as an intermediate. It has also been explored as a lead compound for developing new therapeutic agents with improved efficacy and reduced side effects. By leveraging its unique structural features, researchers aim to design molecules that can modulate biological pathways with high selectivity and minimal off-target effects.
In conclusion,2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol represents a fascinating subject of study in pharmaceutical chemistry. Its structural complexity and functional versatility make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and properties of this compound,CAS No 329936-44-9 will undoubtedly play a significant role in shaping the future of drug development.
329936-44-9 (2,4-Dibromo-6-{(4-fluorophenyl)iminomethyl}benzenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)